N-[1-(3-isopropenylphenyl)-1-methylethyl]-2-methyl-1-piperidinecarboxamide

• IUPAC Name: 2-methyl-N-[2-(3-prop-1-en-2-ylphenyl)propan-2-yl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H28N2O/c1-14(2)16-10-8-11-17(13-16)19(4,5)20-18(22)21-12-7-6-9-15(21)3/h8,10-11,13,15H,1,6-7,9,12H2,2-5H3,(H,20,22)
• InChI Key: RQGQGFATMFYGKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)NC(C)(C)C2=CC=CC(=C2)C(=C)C
• Molecular Formula: C19H28N2O
• Molecular Weight: 300.4 g/mol

Description

N-[1-(3-isopropenylphenyl)-1-methylethyl]-2-methyl-1-piperidinecarboxamide, also known as SNC80, is a synthetic opioid compound that has gained interest among researchers due to its potential therapeutic applications. SNC80 belongs to the class of delta opioid receptor agonists, which are known to have analgesic and antidepressant effects.

Mechanism of Action

N-[1-(3-isopropenylphenyl)-1-methylethyl]-2-methyl-1-piperidinecarboxamide acts as a selective delta opioid receptor agonist. Delta opioid receptors are primarily located in the brain and spinal cord and are involved in the modulation of pain and mood. When this compound binds to the delta opioid receptor, it activates a signaling pathway that leads to the inhibition of neurotransmitter release, resulting in analgesic and antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In animal models, this compound has been found to reduce pain sensitivity and improve mood. Additionally, this compound has been shown to increase the release of dopamine in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(3-isopropenylphenyl)-1-methylethyl]-2-methyl-1-piperidinecarboxamide in lab experiments is its selectivity for the delta opioid receptor. This allows researchers to specifically target this receptor and study its effects. Additionally, this compound has a long half-life, which allows for prolonged exposure in animal models. However, one limitation of using this compound is its poor solubility in water, which can make dosing and administration difficult.

Future Directions

There are several future directions for the study of N-[1-(3-isopropenylphenyl)-1-methylethyl]-2-methyl-1-piperidinecarboxamide. One area of interest is the potential use of this compound as an alternative to traditional opioid analgesics, which have a high risk of addiction and abuse. Additionally, this compound may have applications in the treatment of depression and other mood disorders. Further research is needed to fully understand the potential therapeutic applications of this compound and its mechanism of action.

Scientific Research Applications

N-[1-(3-isopropenylphenyl)-1-methylethyl]-2-methyl-1-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic effects in animal models of acute and chronic pain. Additionally, this compound has been found to have antidepressant effects in animal models of depression. These effects are thought to be mediated through the delta opioid receptor, which is the primary target of this compound.